PKUMDL-LTQ-301
Overview
Description
PKUMDL-LTQ-301 is a potent inhibitor of HipA toxin, and inhibits E. coli persistence.
Scientific Research Applications
Large Scale Linear Algebra and Parallel Decision Making
PKUMDL-LTQ-301 has implications in the field of scientific computing, particularly in solving large-scale linear systems of equations using direct solvers. It facilitates the use of parallel block iterative algorithms and interfaces for parallel decision making, enabling mathematical calculations and algorithms on hybrid distributed computing infrastructures (Astsatryan et al., 2013).
Interdisciplinary Research and Quantitative Biology
The tool is significant in the domain of interdisciplinary research, particularly at the interface of quantitative disciplines like mathematics, physical sciences, engineering, computer science, and biological sciences. This integration is crucial for understanding and predicting biological behavior in the new era of biology (Yuan, Lai, & Tang, 2015).
Public Participation in Scientific Research
PKUMDL-LTQ-301 may enhance public participation in scientific research, particularly in contexts like conservation and natural resource management. This participation significantly affects project design and outcomes, emphasizing the integration of public and scientific interests (Shirk et al., 2012).
Education and Outreach
The application plays a role in educational outreach and participatory engagement, improving both public knowledge of science and the efficacy of scientific research. It supports integrated indicators for successful outcomes in participatory science programs (Haywood & Besley, 2014).
Research Productivity and Evaluation
In the context of evaluating research productivity and decision-making for fellowships or grants, PKUMDL-LTQ-301 could be a valuable tool. It helps in modeling decision criteria based on scientific production and supervisory experience (Valle & Sakuray, 2014).
Enhancing Scientific Research with Technology
The integration of technology like PKUMDL-LTQ-301 in scientific research can probe deep mysteries of the universe and living things, leading to applications and technologies that benefit humanity (Press, 2013).
Scientific Software Frameworks and Grid Computing
PKUMDL-LTQ-301 contributes to scientific software frameworks, enhancing the development and use of scientific research applications. It addresses the challenges of developing scientific software in traditional programming languages by scientists (Appelbe, Moresi, Quenette, & Simter, 2007).
properties
CAS RN |
728886-01-9 |
|---|---|
Product Name |
PKUMDL-LTQ-301 |
Molecular Formula |
C30H28N2O4 |
Molecular Weight |
480.56 |
IUPAC Name |
5-(4-Ethyl-phenyl)-3-hydroxy-1-[2-(1H-indol-3-yl)-ethyl]-4-(4-methoxy-benzoyl)-1,5-dihydro-pyrrol-2-one |
InChI |
InChI=1S/C30H28N2O4/c1-3-19-8-10-20(11-9-19)27-26(28(33)21-12-14-23(36-2)15-13-21)29(34)30(35)32(27)17-16-22-18-31-25-7-5-4-6-24(22)25/h4-15,18,27,31,34H,3,16-17H2,1-2H3 |
InChI Key |
XSUXYGHMEZAHEB-UHFFFAOYSA-N |
SMILES |
O=C1N(CCC2=CNC3=C2C=CC=C3)C(C4=CC=C(CC)C=C4)C(C(C5=CC=C(OC)C=C5)=O)=C1O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PKUMDL-LTQ-301; PKUMDL LTQ 301; PKUMDLLTQ301; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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